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Compound of Interest

Compound Name: MB05032

Cat. No.: B1676232

Introduction

MBO05032 is a potent and selective inhibitor of fructose 1,6-bisphosphatase (FBPase), a key
enzyme in the gluconeogenesis pathway.[1][2][3] It is the active metabolite of the prodrug
MBO06322, which has been investigated for the treatment of type 2 diabetes.[2][3] The
monitoring of MB05032 levels in biological samples is crucial for pharmacokinetic studies,
understanding its metabolic fate, and for overall drug development. These application notes
provide a detailed protocol for the quantification of MB05032 in human plasma using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a common and robust bioanalytical
technique for small molecules.[4][5][6]

Mechanism of Action: Inhibition of Gluconeogenesis

MBO05032 exerts its therapeutic effect by inhibiting FBPase, which catalyzes the hydrolysis of
fructose 1,6-bisphosphate to fructose 6-phosphate, a rate-limiting step in gluconeogenesis.[1]
By inhibiting this enzyme, MB05032 reduces excessive glucose production in the liver, a
hallmark of type 2 diabetes.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676232#analytical-methods-for-detecting-mb05032-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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